Cas no 2418593-92-5 (4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)-)

• Product Name: 4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)-
• CAS No: 2418593-92-5
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 5359304
• Update Time: 2025-06-27

4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)-

• Inchi： 1S/C9H16N2O.ClH/c10-9(12)7-3-4-11-8(5-7)6-1-2-6;/h6-8,11H,1-5H2,(H2,10,12);1H/t7-,8-;/m1./s1
• InChI Key： UWILIENOFMLRAK-SCLLHFNJSA-N
• SMILES： C([C@@H]1CCN[C@@H](C2CC2)C1)(=O)N.Cl

Additional information on 4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)-

4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)-

The compound 4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)- with CAS No. 2418593-92-5 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring substituted with a cyclopropyl group at the 2-position and a carboxamide group at the 4-position, with the hydrochloride salt present in a 1:2 molar ratio. The stereochemistry of the compound is defined as (2R,4R), which plays a critical role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety of pharmaceutical compounds. In the case of 4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)-, researchers have demonstrated that the specific stereochemical configuration significantly influences its ability to interact with target proteins. This has led to increased interest in exploring its potential as a lead compound for treating various therapeutic indications, including neurological disorders and inflammatory conditions.

The synthesis of 4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)- involves a multi-step process that requires precise control over stereochemical outcomes. Key steps include the formation of the piperidine ring through cyclization reactions, followed by selective substitution to introduce the cyclopropyl and carboxamide groups. The use of chiral resolving agents and asymmetric catalysis has been instrumental in achieving high enantiomeric excess during the synthesis process. These advancements have not only improved the overall yield but also ensured the reproducibility of the compound's stereochemical integrity.

In terms of biological activity, 4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)- has shown promising results in preclinical studies. It exhibits potent inhibitory activity against several enzymes associated with chronic inflammatory diseases, such as cyclooxygenase-2 (COX-2) and lipoxygenase. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neuroprotective therapies. Recent research has also explored its role as a modulator of ion channels, further expanding its therapeutic potential.

The pharmacokinetic profile of 4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)- is another area of active investigation. Studies have demonstrated that its unique structure allows for efficient absorption and distribution within biological systems. However, concerns regarding its metabolic stability and potential for drug-drug interactions remain under scrutiny. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications while maintaining its therapeutic efficacy.

From an environmental perspective, the ecological impact of 4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)- has been evaluated to ensure compliance with regulatory standards. Its biodegradability and toxicity profiles have been assessed using standardized assays, providing valuable insights into its environmental footprint. These findings underscore the importance of sustainable practices in chemical synthesis and disposal.

In conclusion, 4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)- represents a cutting-edge chemical entity with vast potential across multiple therapeutic areas. Its unique structure, stereochemical configuration, and promising biological activity make it a compelling candidate for further research and development. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is poised to play a significant role in shaping future therapeutic interventions.